Cas no 1025499-75-5 (3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione
• CAS No: 1025499-75-5
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 6061723
• PubChem ID: 16643899
• Update Time: 2025-05-24

3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione
• SR-01000918492-1
• SR-01000918492
• F3261-0167
• AKOS016324042
• 1025499-75-5
• 3-(4-fluorophenyl)-5-(o-tolylamino)thiazolidine-2,4-dione
• 3-(4-fluorophenyl)-5-(2-methylanilino)-1,3-thiazolidine-2,4-dione
• AKOS002306261

• Inchi： 1S/C16H13FN2O2S/c1-10-4-2-3-5-13(10)18-14-15(20)19(16(21)22-14)12-8-6-11(17)7-9-12/h2-9,14,18H,1H3
• InChI Key： WAPNZKAJVWILOU-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC(=CC=2)F)C(C1NC1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 316.06817700g/mol
• Monoisotopic Mass: 316.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 1025499-75-5 and Product Name: 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione

The compound with the CAS number 1025499-75-5 and the product name 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a thiazolidine core fused with aromatic rings and substituents makes it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. Thiazolidine derivatives, in particular, have shown remarkable promise in various pharmacological contexts. The compound in question is characterized by a 4-fluorophenyl group at the 3-position and an (2-methylphenyl)amino group at the 5-position of the thiazolidine ring. These substituents contribute to its complex chemical profile and influence its interactions with biological targets.

The fluorine atom at the 4-position of the phenyl ring is a key feature that enhances the compound's pharmacological activity. Fluorinated aromatic compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes them particularly valuable in the design of drugs targeting enzymes and receptors involved in critical biological pathways.

The thiazolidine-2,4-dione moiety is another crucial component of this compound. This structural motif is known for its ability to participate in hydrogen bonding interactions, which can be essential for binding to biological targets. Additionally, thiazolidine derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound may confer unique pharmacological effects that warrant further investigation.

Recent studies have highlighted the importance of aromatic amine derivatives in medicinal chemistry. The presence of the (2-methylphenyl)amino group in this compound suggests potential interactions with enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various diseases, making them attractive targets for drug development. The combination of fluorophenyl and methylphenyl groups may enhance the compound's ability to modulate these enzymatic activities effectively.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine and amino groups into a thiazolidine backbone requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to synthesize such complex molecules more efficiently and sustainably.

The pharmacological evaluation of this compound has been a focus of recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of various therapeutic targets relevant to diseases such as cancer and neurodegeneration. The fluorophenyl substituent appears to play a critical role in mediating these effects by enhancing binding affinity and selectivity. Further preclinical studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

One notable aspect of this compound is its stability under various physiological conditions. The thiazolidine ring provides structural rigidity, while the aromatic substituents contribute to hydrophobic interactions with biological targets. This stability is essential for ensuring that the compound remains active within the complex environment of an organism. Additionally, it may enhance bioavailability, which is a critical factor in drug development.

The synthesis of analogues derived from this compound represents another area of interest for researchers. By modifying specific substituents or introducing new functional groups, it may be possible to generate a library of compounds with enhanced pharmacological properties. Such libraries are invaluable tools for high-throughput screening and can accelerate the discovery process significantly.

In conclusion, the compound with CAS No. 1025499-75-5 and product name 3-(4-fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione exemplifies the innovative approaches being taken in pharmaceutical chemistry today. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. Continued research into its pharmacological properties will likely yield valuable insights into new therapeutic strategies.